Cas no 2171277-03-3 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171277-03-3
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5999758
• PubChem ID: 165820490
• Update Time: 2025-10-29

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• 2171277-03-3
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1564741

• Inchi： 1S/C25H26N4O5/c1-3-8-20(23(30)27-22-13-21(24(31)32)29(2)28-22)26-25(33)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-13,19-20H,3,8,14H2,1-2H3,(H,26,33)(H,31,32)(H,27,28,30)/t20-/m0/s1
• InChI Key： GZSNHGJKGGPKEC-FQEVSTJZSA-N
• SMILES： O(C(N[C@H](C(NC1C=C(C(=O)O)N(C)N=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Analysis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2171277-03-3)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2171277-03-3) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for drug discovery and biotechnology applications. The compound's unique structure, featuring a pyrazole-carboxylic acid moiety, makes it a versatile building block for designing novel therapeutic agents.

The growing demand for custom peptides and bioactive molecules has propelled research into advanced intermediates like CAS No. 2171277-03-3. Its Fmoc group ensures selective deprotection during synthesis, a critical feature for automated peptide synthesizers. Researchers are particularly intrigued by its potential in targeted drug delivery systems, as the 1-methyl-1H-pyrazole component may enhance binding affinity to specific biological targets. Recent studies highlight its compatibility with green chemistry principles, aligning with the industry's shift toward sustainable synthesis methods.

From a structural-activity relationship (SAR) perspective, the compound's chiral center at the 2S position contributes to its stereoselective interactions, a hot topic in precision medicine development. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates. The carboxylic acid functionality allows for further derivatization, enabling researchers to explore its utility in conjugate vaccines or small-molecule prodrugs.

In the context of AI-driven drug design, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid serves as a valuable scaffold for molecular docking simulations. Computational chemists frequently search for such specialty chemicals to validate in silico models against experimental data. Its thermal stability (decomposition point >150°C) also makes it suitable for high-throughput screening platforms, addressing a key need in fragment-based drug discovery.

The compound's water solubility profile (moderate in polar solvents) has sparked investigations into its formulation potential for biologic-drug hybrids. With the peptide therapeutics market projected to exceed $50 billion by 2026, intermediates like CAS No. 2171277-03-3 are becoming strategically important. Quality control protocols emphasize residual solvent analysis and heavy metal testing, reflecting the pharmaceutical industry's focus on impurity profiling.

Emerging applications in fluorescent labeling leverage the 9H-fluoren-9-yl group's UV-active properties, particularly for proteomics research. This dual functionality as both a protecting group and detection tag exemplifies the compound's multifunctional design. Storage recommendations (-20°C under inert atmosphere) ensure long-term stability, a frequent concern for research laboratories handling sensitive intermediates.

From a regulatory standpoint, the compound's non-hazardous classification simplifies logistics compared to many peptide coupling reagents. This advantage, combined with its scalable synthesis route, positions it favorably for contract manufacturing organizations (CMOs). Recent patent analyses reveal its inclusion in intellectual property covering kinase inhibitors and GPCR modulators, indicating broad therapeutic potential.

Ongoing optimization of its crystallization conditions addresses common challenges in process chemistry, while QbD (Quality by Design) approaches improve batch-to-batch consistency. The scientific community continues to explore its structure-property relationships, particularly regarding membrane permeability - a critical factor in oral bioavailability enhancement strategies for peptide-based drugs.